Cas no 2418715-70-3 (4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418715-70-3
• MF: C₁₁H₁₁FO₃S₂
• MW: 274.331644296646
• CID: 5678987
• PubChem ID: 165775031
• Update Time: 2025-07-01

4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418715-70-3
• EN300-26627117
• 4-methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate
• 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C11H11FO3S2/c1-3-4-9-5-11(15-17(12,13)14)6-10(7-16)8(9)2/h1,5-6,16H,4,7H2,2H3
• InChI Key： AIWIDLZAXSFSGR-UHFFFAOYSA-N
• SMILES： SCC1=CC(=CC(CC#C)=C1C)OS(=O)(=O)F

Computed Properties

• Exact Mass: 274.01336472g/mol
• Monoisotopic Mass: 274.01336472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.8Ų

Additional information on 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate

Recent Advances in the Study of 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418715-70-3)

In recent years, the compound 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418715-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfurofluoridate functional group and alkyne moiety, has shown promising potential in various applications, including drug discovery, chemical biology probes, and targeted therapeutics. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The presence of the sulfurofluoridate group, in particular, has been a focal point due to its reactivity and potential for selective modifications, making it a valuable tool in chemical biology.

One of the most notable applications of this compound is its role as a chemical probe for studying protein interactions. The alkyne group allows for efficient conjugation via click chemistry, enabling researchers to label and track proteins in complex biological systems. Recent studies have demonstrated its utility in identifying novel protein targets and elucidating signaling pathways, which could lead to the development of new therapeutic strategies. Additionally, the sulfurofluoridate moiety has been explored for its potential in covalent inhibitor design, offering a reversible or irreversible binding mechanism depending on the target protein.

In the context of drug discovery, 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate has been investigated as a scaffold for developing small-molecule inhibitors. Preliminary results indicate that derivatives of this compound exhibit selective activity against certain enzymes involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that modified versions of the compound showed inhibitory effects on kinases implicated in cancer progression, suggesting its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as stability under physiological conditions and off-target effects need to be addressed to fully harness its potential. Ongoing research is focused on improving the pharmacokinetic properties of the compound and exploring its compatibility with drug delivery systems. Collaborative efforts between chemists and biologists are expected to yield innovative solutions to these challenges in the near future.

In conclusion, 4-Methyl-3-(prop-2-yn-1-yl)-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418715-70-3) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for probing biological systems and developing novel therapeutics. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and drug discovery.